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Compound of Interest

Compound Name: (r)-Benzyl piperidin-3-ylcarbamate

Cat. No.: B152389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-Benzyl piperidin-3-ylcarbamate is a valuable chiral intermediate in the synthesis of

several modern pharmaceuticals. Its piperidine core is a prevalent structural motif in a wide

array of biologically active molecules. This document provides detailed application notes and

experimental protocols for the synthesis and utilization of (R)-benzyl piperidin-3-ylcarbamate
and its derivatives in the production of key therapeutic agents, including the dipeptidyl

peptidase-IV (DPP-IV) inhibitors Alogliptin and Linagliptin, and the poly (ADP-ribose)

polymerase (PARP) inhibitor Niraparib.

Physicochemical Properties
Property Value Reference

Molecular Formula C₁₃H₁₈N₂O₂ [1]

Molecular Weight 234.29 g/mol [1]

Appearance White to off-white solid

CAS Number 478646-32-1 [1]
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(R)-Benzyl piperidin-3-ylcarbamate serves as a protected form of (R)-3-aminopiperidine, a

crucial chiral building block. The benzyl carbamate protecting group can be readily removed

under standard hydrogenolysis conditions. More commonly, the closely related tert-

butoxycarbonyl (Boc) protected derivative, (R)-3-(Boc-amino)piperidine, is utilized in large-

scale synthesis due to its stability and ease of deprotection under acidic conditions. (R)-3-(Boc-

amino)piperidine is a key intermediate for the synthesis of Alogliptin and Linagliptin, both used

in the treatment of type 2 diabetes, and Niraparib, an anticancer agent.[2][3]
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 (R)-tert-butyl
1-benzylpiperidin-3-ylcarbamate (R)-3-(Boc-amino)piperidine

  NH₄⁺HCOO⁻, Pd/C, MeOH
  60-65°C, 1h

6-chloro-1-(2-isocyanobenzyl)-
3-methylpyrimidine-2,4(1H,3H)-dione

+ (R)-3-(Boc-amino)piperidine

(R)-tert-butyl 1-(3-(2-isocyanobenzyl)-1-methyl-2,6-dioxo
-1,2,3,6-tetrahydropyrimidin-4-yl)piperidin-3-yl carbamate

  K₂CO₃, DMF
  80°C, 7h
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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